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Compound of Interest

Compound Name:
6',7'-Dihydroxybergamottin

acetonide

Cat. No.: B12527030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

6',7'-Dihydroxybergamottin acetonide is a derivative of 6',7'-dihydroxybergamottin, a natural

furanocoumarin found in citrus fruits like grapefruit and pomelos. The parent compound is a

well-documented inhibitor of cytochrome P450 3A4 (CYP3A4), the enzyme responsible for the

metabolism of numerous drugs. This inhibitory action is the basis of the "grapefruit juice effect,"

which can lead to significant drug-drug interactions. The acetonide derivative is often used in

research settings to investigate the mechanisms and consequences of CYP3A4 inhibition. This

guide provides a comprehensive overview of the available safety and handling information for

6',7'-Dihydroxybergamottin acetonide, intended for use by professionals in research and

drug development.

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is the foundation of

safe handling and use. Key data for 6',7'-Dihydroxybergamottin acetonide is summarized in

the table below.
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Property Value Reference

Chemical Formula C24H28O6 [1]

Molecular Weight 412.48 g/mol [1]

CAS Number 684217-08-1 [1]

Appearance Solid [1]

Density 1.2 ± 0.1 g/cm³ [1]

Boiling Point 549.2 ± 50.0 °C at 760 mmHg [1]

Flash Point 285.9 ± 30.1 °C [1]

Safety and Handling
While a specific, comprehensive Safety Data Sheet (SDS) for 6',7'-Dihydroxybergamottin
acetonide is not readily available in the public domain, safety precautions can be inferred from

information on the parent compound, general handling procedures for furanocoumarins, and

data from chemical suppliers.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE at all times when handling the

compound. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is recommended.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to minimize

inhalation exposure.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
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Storage:

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Condition Duration Reference

Powder at -20°C 3 years [1]

Powder at 4°C 2 years [1]

In solvent at -80°C 6 months [1]

In solvent at -20°C 1 month [1]

Spill and Disposal:

In case of a spill, avoid generating dust. Sweep up the solid material carefully and place it in a

sealed container for disposal. Dispose of the compound and any contaminated materials in

accordance with local, state, and federal regulations.

Biological Activity and Potential Hazards
The primary biological activity of the parent compound, 6',7'-dihydroxybergamottin, is the

inhibition of CYP3A4. This potent inhibition can significantly alter the pharmacokinetics of co-

administered drugs, potentially leading to adverse effects. While the acetonide derivative is

used for research, it is prudent to assume it may have similar biological effects.

Mechanism of CYP3A4 Inhibition:

The furanocoumarin structure is key to the inhibitory activity. The proposed mechanism

involves the furan ring being metabolized by CYP3A4, leading to a reactive intermediate that

covalently binds to the enzyme, causing irreversible inactivation. This is a form of mechanism-

based inhibition.

6',7'-Dihydroxybergamottin
Acetonide Cytochrome P450 3A4

 Binds to
Active Site Metabolism of

Furan Ring Reactive Intermediate Covalent Bonding
to Apoenzyme Inactive CYP3A4
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Caption: Proposed mechanism of CYP3A4 inactivation by furanocoumarins.

Experimental Protocols
Due to the limited public information on specific experimental uses of 6',7'-
Dihydroxybergamottin acetonide, the following protocols are based on general laboratory

practice for handling and preparing solutions of similar compounds for in vitro and in vivo

studies.

Preparation of Stock Solutions:

For in vitro experiments, a concentrated stock solution is typically prepared in an organic

solvent.

Weighing: Accurately weigh the desired amount of 6',7'-Dihydroxybergamottin acetonide
powder in a fume hood.

Dissolving: Add a suitable solvent, such as dimethyl sulfoxide (DMSO), to the powder.

Vortexing/Sonication: Gently vortex or sonicate the mixture until the solid is completely

dissolved.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Workflow for In Vitro CYP3A4 Inhibition Assay:
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Caption: A generalized workflow for an in vitro CYP3A4 inhibition assay.
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Formulation for In Vivo Studies:

For animal studies, the compound needs to be formulated for appropriate administration (e.g.,

oral gavage, injection). As 6',7'-Dihydroxybergamottin acetonide has low aqueous solubility,

formulations often involve suspensions or co-solvents.[1]

Example Oral Suspension Formulation:

Vehicle Preparation: Prepare a 0.5% (w/v) solution of carboxymethylcellulose sodium (CMC-

Na) in deionized water.

Suspension: Add the pre-weighed 6',7'-Dihydroxybergamottin acetonide powder to the

CMC-Na solution.

Homogenization: Vortex and/or sonicate the mixture to ensure a uniform suspension. The

final concentration will depend on the required dose for the animal study.

Example Injection Formulation (Co-solvent):

Stock Solution: Prepare a concentrated stock solution in DMSO.

Co-solvent Mixture: In a separate tube, mix the required volumes of other co-solvents such

as PEG300 and Tween 80.

Final Formulation: Add the DMSO stock solution to the co-solvent mixture, followed by the

addition of sterile water or saline. Mix well at each step to ensure clarity.

Conclusion
6',7'-Dihydroxybergamottin acetonide is a valuable research tool for studying CYP3A4-

mediated drug metabolism. While specific toxicity data is lacking, a conservative approach to

safety and handling is warranted. Researchers should adhere to standard laboratory safety

practices, including the use of appropriate personal protective equipment and handling the

compound in a well-ventilated area. The information provided in this guide, including

physicochemical properties, storage conditions, and example experimental protocols, serves as

a foundation for the safe and effective use of this compound in a research setting. It is
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imperative for users to consult any available supplier information and conduct their own risk

assessments prior to use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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